2-((4,5-dihydrothiazol-2-yl)thio)-N-ethylethan-1-amine hydrochloride

• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-ethylethanamine;hydrochloride
• InChI: InChI=1S/C7H14N2S2.ClH/c1-2-8-3-5-10-7-9-4-6-11-7;/h8H,2-6H2,1H3;1H
• InChI Key: YQXCRWBAXFWOSU-UHFFFAOYSA-N
• Canonical SMILES: CCNCCSC1=NCCS1.Cl
• Molecular Formula: C7H15ClN2S2
• Molecular Weight: 226.8 g/mol
• CAS No.: 1824273-63-3

Description

“2-((4,5-dihydrothiazol-2-yl)thio)-N-ethylethan-1-amine hydrochloride” is a chemical compound with the molecular formula C6H13ClN2S2. It is intended for research use only. This compound is related to thiazole derivatives, which are important heterocyclic compounds exhibiting a wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular weight of “this compound” is 212.76 g/mol. Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively.

Scientific Research Applications

1. Amino-1,2,4-triazoles as Raw Material for Organic Synthesis

Amino-1,2,4-triazoles serve as a primary raw material in the fine organic synthesis industry, finding applications in the production of pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their derivatives have been utilized in creating analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids, demonstrating the compound's versatility in applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).

2. Biological Activity of Thiophene Analogues

Thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl were synthesized and evaluated for potential carcinogenicity. These compounds, such as 5-p-acetamidophenyl-2-thiophenamine hydrochloride, were studied for their activity profiles in vitro, indicating potential carcinogenicity but casting doubt on their ability to cause tumors in vivo. This research highlights the importance of understanding the biological and chemical behavior of such compounds (Ashby et al., 1978).

3. Substituted Acyl Thioureas and Their Biological Activity

Substituted acyl thioureas and acyl thiosemicarbazides have been identified as promising biologically active compounds, with increased interest due to their potential in medicinal chemistry. These compounds are utilized in the synthesis of heterocycles and in chemistry as catalysts, ligands, and colorimetric hemosensors, underscoring their versatility and potential for structural modification in search of novel drugs (Kholodniak & Kovalenko, 2022).

Safety and Hazards

The specific safety and hazards information for “2-((4,5-dihydrothiazol-2-yl)thio)-N-ethylethan-1-amine hydrochloride” is not available in the retrieved data. It is intended for research use only.